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Compound of Interest

Compound Name: 1,3,3-Trimethylcyclohexene

Cat. No.: B3343063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the key electrophilic addition reactions

of 1,3,3-trimethylcyclohexene. This document includes summaries of expected products,

regioselectivity, and stereoselectivity, alongside detailed experimental protocols for laboratory

synthesis. The functionalized trimethylcyclohexane scaffolds produced through these reactions

are valuable intermediates in organic synthesis and drug discovery, offering access to a diverse

range of molecular architectures.

Hydrohalogenation: Addition of H-X (X = Cl, Br)
Hydrohalogenation of 1,3,3-trimethylcyclohexene proceeds via a carbocation intermediate.

The regioselectivity of the reaction is governed by Markovnikov's rule, which predicts the

formation of the more stable carbocation. Protonation of the double bond can lead to a tertiary

carbocation, which is the most stable intermediate. However, the possibility of carbocation

rearrangements, such as hydride or methyl shifts, should be considered, potentially leading to

a mixture of products.[1][2]
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1,3,3-Trimethylcyclohexene Tertiary Carbocation
(Major Intermediate)

+ HCl

1-Chloro-1,3,3-trimethylcyclohexane
(Major Product)+ Cl-

Rearranged Carbocation
(Minor Intermediate)

Hydride/Methyl Shift

Rearranged Product(s)
(Minor)

+ Cl-

Hydration of 1,3,3-Trimethylcyclohexene

Markovnikov Addition Anti-Markovnikov Addition

1,3,3-Trimethylcyclohexene

Acid-Catalyzed
Hydration (H₃O⁺)

Oxymercuration-Demercuration
1) Hg(OAc)₂, H₂O

2) NaBH₄

Hydroboration-Oxidation
1) BH₃·THF

2) H₂O₂, NaOH

1,3,3-Trimethylcyclohexan-1-ol 2,3,3-Trimethylcyclohexan-1-ol
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1,3,3-Trimethylcyclohexene Bromonium Ion
Intermediate

+ Br₂ trans-1,2-Dibromo-1,3,3-trimethylcyclohexane+ Br⁻ (anti-attack)

General Workflow for Synthesis and Application

1,3,3-Trimethylcyclohexene

Electrophilic Addition
(e.g., Hydrohalogenation, Hydration, Halogenation)

Functionalized Trimethylcyclohexane
(Halide, Alcohol, etc.)

Further Derivatization

Compound Library Synthesis

Biological Screening
(e.g., Enzyme Assays, Cell-based Assays)

Lead Optimization in
Drug Discovery

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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